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Compound of Interest

Compound Name: UniPR1454

Cat. No.: B15577399 Get Quote

For laboratory professionals engaged in research and drug development, the safe handling and

disposal of chemical compounds are paramount. This document provides a comprehensive

guide to the proper disposal procedures for PNU-74654, a known inhibitor of the Wnt/β-catenin

signaling pathway. Adherence to these guidelines is crucial for ensuring personnel safety and

environmental compliance. All procedures must be conducted in accordance with local, state,

and federal regulations. For specific institutional protocols, always consult your Environmental

Health and Safety (EHS) department.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of PNU-74654 is essential

for its safe management in a laboratory setting.
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Property Data

CAS Number 113906-27-7[1]

Molecular Formula C₁₉H₁₆N₂O₃[1]

Molecular Weight 320.34 g/mol [1]

Appearance Crystalline solid

Solubility
Soluble in DMSO (up to 100 mM), DMF (30

mg/ml), and Ethanol (1 mg/ml).[1]

Storage (Solid) Store at +4°C or -20°C.[1]

Storage (Solutions)
Store solutions at -20°C for up to one month.

Some sources suggest longer stability at -80°C.

Step-by-Step Disposal Procedures
The following protocols provide a general framework for the safe disposal of PNU-74654 and

associated contaminated materials.

Disposal of Solid PNU-74654 Waste

Categorization: Unused or expired solid PNU-74654 must be treated as hazardous chemical

waste.

Packaging: Whenever possible, dispose of the compound in its original, clearly labeled

container. If repackaging is necessary, use a compatible container, such as a glass or

polyethylene bottle with a secure cap. Ensure the container is in good condition, without any

leaks or cracks.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

chemical name (PNU-74654), quantity, date of generation, laboratory location, and the

principal investigator's contact information.

Storage: Store the sealed hazardous waste container in a designated satellite accumulation

area, away from incompatible materials.
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Collection: Contact your institution's EHS department to schedule a pickup for hazardous

waste.

Disposal of Liquid PNU-74654 Waste

Categorization: Solutions of PNU-74654, including those dissolved in solvents like DMSO,

are to be treated as hazardous liquid chemical waste. Do not dispose of these solutions

down the drain.

Packaging: Collect liquid waste in a sealed, leak-proof, and chemically compatible container.

Labeling: Clearly label the container with "Hazardous Waste," the chemical name and

concentration, the solvent used, and the date.

Storage and Collection: Follow the same storage and collection procedures as for solid

waste.

Disposal of Contaminated Materials

Solid Contaminated Waste: Items such as gloves, pipette tips, and empty vials that have

been in direct contact with PNU-74654 should be considered chemically contaminated solid

waste. Collect this waste in a designated, clearly labeled, and sealed plastic bag or container

for disposal through your institution's hazardous waste program.

Empty Containers: An empty PNU-74654 container must be triple-rinsed with a suitable

solvent (e.g., ethanol or acetone) before it can be considered for regular disposal. The

rinsate from this process must be collected and disposed of as hazardous liquid chemical

waste. After triple-rinsing and air-drying in a ventilated area (such as a fume hood), the

original label should be defaced or removed. The container may then be disposed of in the

regular trash or recycling, in accordance with institutional policies.

Experimental Protocols
Preparation of PNU-74654 Stock Solutions

For cell culture experiments, PNU-74654 is typically dissolved in a solvent like DMSO to create

a high-concentration stock solution.
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Preparation: To prepare a 10 mM stock solution, dissolve 3.20 mg of PNU-74654 in 1 mL of

DMSO.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C for long-term stability.

Working Solutions: When preparing working solutions, dilute the stock in your cell culture

medium to the final desired concentration. It is important to ensure that the final DMSO

concentration in the culture medium is low (typically ≤ 0.1%) to prevent solvent-induced

cytotoxicity.
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PNU-74654 Disposal Workflow
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Caption: Decision-making workflow for the proper disposal of PNU-74654 and associated

materials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15577399?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of PNU-74654 Action
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Caption: Inhibition of the Wnt/β-catenin signaling pathway by PNU-74654.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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